Cas no 1262009-72-2 (3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid)

• Product Name: 3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid
• CAS No: 1262009-72-2
• MF: C₁₄H₁₁ClO₄
• MW: 278.687743425369
• MDL: MFCD18321615
• CID: 2769050
• PubChem ID: 53227482
• Update Time: 2025-06-11

3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1262009-72-2
• 3-(2-CHLORO-5-METHOXYPHENYL)-5-HYDROXYBENZOIC ACID
• 3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid, 95%
• MFCD18321615
• DTXSID20691015
• 2'-Chloro-5-hydroxy-5'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid

• MDL： MFCD18321615
• Inchi： 1S/C14H11ClO4/c1-19-11-2-3-13(15)12(7-11)8-4-9(14(17)18)6-10(16)5-8/h2-7,16H,1H3,(H,17,18)
• InChI Key： BEWLEHZHGZEADG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=C(C=C(C(=O)O)C=1)O)OC

Computed Properties

• Exact Mass: 278.0345865Da
• Monoisotopic Mass: 278.0345865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid

Introduction to 3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid (CAS No. 1262009-72-2)

3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1262009-72-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This benzoic acid derivative exhibits a unique structural framework that has garnered attention due to its potential biological activities and synthetic utility. The presence of both chloro and methoxy substituents on the aromatic ring, coupled with a hydroxyl group at the fifth position, imparts distinct electronic and steric properties that make it a valuable scaffold for drug discovery and development.

The molecular structure of 3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid consists of a central benzene ring substituted at the 2-position with a chlorine atom, at the 5-position with a methoxy group, and at the 5-position with a hydroxyl group. This arrangement creates a molecule with multiple sites for interaction with biological targets, making it a promising candidate for further investigation in various therapeutic areas. The compound's solubility profile, melting point, and spectroscopic properties have been well-documented, providing a solid foundation for its use in synthetic chemistry and pharmacological studies.

In recent years, there has been growing interest in aromatic carboxylic acids as intermediates in the synthesis of bioactive molecules. 3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid has been explored as a key intermediate in the preparation of more complex pharmacophores. Its versatility allows for modifications at multiple positions, enabling chemists to fine-tune its biological activity. For instance, the chlorine substituent can be readily displaced by various nucleophiles, while the hydroxyl group can participate in esterification or etherification reactions, opening up numerous synthetic pathways.

One of the most compelling aspects of 3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid is its potential role in the development of novel therapeutic agents. Researchers have been investigating its derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of electronic effects from chloro and methoxy groups, along with the hydrogen bonding capability of the hydroxyl group, suggests that this compound may interact with biological targets in multiple ways. This multifaceted interaction could be leveraged to develop drugs with enhanced efficacy and reduced side effects.

Recent studies have highlighted the importance of 3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For example, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The ability to modify its structure allows researchers to optimize potency and selectivity against desired targets while minimizing off-target effects. This flexibility is crucial in drug development, where achieving the right balance between efficacy and safety is paramount.

The pharmacokinetic properties of 3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid have also been studied to understand how it behaves within living systems. Its metabolic stability, absorption rate, and excretion pathways are critical factors that determine its suitability for therapeutic use. Preliminary data suggest that this compound exhibits moderate solubility in water and lipids, which could influence its bioavailability and distribution throughout the body. Further research is needed to fully elucidate these properties and to identify potential metabolic pathways that could lead to drug-drug interactions.

In addition to its pharmaceutical applications, 3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid has found utility in materials science and industrial chemistry. Its aromatic structure makes it a valuable precursor for synthesizing dyes, polymers, and other specialty chemicals. The presence of functional groups such as hydroxyl and chloro allows for diverse chemical transformations, making it a versatile building block in organic synthesis.

The synthesis of 3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid typically involves multi-step reactions starting from commercially available aromatic precursors. Common synthetic routes include chlorination followed by methylation or hydroxylation at specific positions on the benzene ring. Advances in catalytic methods have made these processes more efficient and environmentally friendly, reducing waste generation and improving yields. These innovations are essential for large-scale production and for meeting regulatory requirements for pharmaceutical intermediates.

The future prospects for 3-(2-Chloro-5-methoxyphenyl)-5-hydroxybenzoic acid are promising, given its broad applicability across multiple scientific disciplines. Ongoing research aims to expand its utility by exploring new synthetic methodologies and uncovering novel biological activities. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to new applications that benefit human health and industrial processes alike.